Cas no 891494-63-6 (SCH900776)

• Product Name: SCH900776
• CAS No: 891494-63-6
• MF: C₁₅H₁₈BrN₇
• MW: 376.25432062149
• MDL: MFCD20922873
• CID: 850542
• PubChem ID: 46239015
• Update Time: 2024-12-09

SCH900776 Chemical and Physical Properties

Names and Identifiers

• SCH900776
• MK-8776 (SCH 900776)
• (R)-6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• 6-BroMo-3-(1-Methyl-1H-pyrazol-4-yl)-5-(3R)-3-piperidinylpyrazolo[1,5-a]pyriMidin-7-aMine
• MK-8776
• SCH-900776
• SCH900776(SCH-900776)
• MK-8776 (SCH-900776)
• 6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• GTPL7943
• HMS3656J19
• BCP02883
• BDBM50334854
• MK 8776
• BCP0726000317
• J3.517.083I
• Q27086899
• 6-bromo-3-(1-methylpyrazol-4-yl)-5-[(3S)-piperidin-3-yl]pyrazolo[1,5-a]pyrimidin-7-amine
• 6-bromo-3-(1-methylpyrazol-4-
• 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(3R)-3-piperidinylpyrazolo[1,5-a]pyrimidin-7-amine (ACI)
• Sch 900776
• NCGC00346653-07
• 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-[(3R)-3-piperidinyl]pyrazolo[1,5-a]pyrimidin-7-amine
• s2735
• Pyrazolo(1,5-a)pyrimidin-7-amine, 6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(3R)-3-piperidinyl-
• MK-8776 dihydrochloride
• EX-A141
• 6-bromo-3-(1-methylpyrazol-4-yl)-5-piperidin-3-ylpyrazolo[5,1-b]pyrimidin-7-amine
• GLXC-04978
• DA-75594
• BRD-K75009076-001-01-3
• BDBM50434372
• K2ZSF0992C
• NS00072861
• UNII-K2ZSF0992C
• 891494-63-6
• SCH900776 dihydrochloride
• DTXCID50160042
• SCHEMBL2408669
• DB11899
• 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(3R)-3-piperidinylpyrazolo[1,5-a]pyrimidin-7-amineMK-8776
• (R)-6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo[1,5-a]pyrimidin-7-amine dihydrochloride
• CCG-268365
• CHK1 Inhibitor MK-8776
• CS-1117
• AKOS024464752
• SW219954-1
• NSC-800880
• J-518349
• 6-BROMO-3-(1-METHYLPYRAZOL-4-YL)-5-[(3R)-PIPERIDIN-3-YL]PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• (r)-(-)-6-bromo-3-(1-methyl-1h-pyrazol-4-yl)-5-piperidin-3-yl-pyrazolo[1,5-a]pyrimidin-7-ylamine
• NSC800880
• NCGC00346653-02
• 6-bromo-3-(1-methyl-1h-pyrazol-4-yl)-5-(3r)-3-piperidinylpyrazolo(1,5-a)pyrimidin-7-amine
• MK-8776(SCH 900776)
• DTXSID00237551
• NCGC00386188-03
• MFCD20922873
• 6-bromo-3-(1-methylpyrazol-4-yl)-5-piperidin-3-ylpyrazolo(5,1-b)pyrimidin-7-amine
• CHEMBL2386889
• BRD-K75009076-001-02-1
• 6-Bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-((3R)-piperidin-3-yl)pyrazolo(1,5-a)pyrimidin-7-amine
• AS-16307
• MK-8776 (SCH 900776)?
• HY-15532
• NCGC00386188-01
• (R)-6-bromo-3-(1-methyl-1H-pyrazol-4-yl)-5-(piperidin-3-yl)pyrazolo(1,5-a)pyrimidin-7-amine
• AC-32854

• MDL： MFCD20922873
• Inchi： 1S/C15H18BrN7/c1-22-8-10(6-19-22)11-7-20-23-14(17)12(16)13(21-15(11)23)9-3-2-4-18-5-9/h6-9,18H,2-5,17H2,1H3/t9-/m1/s1
• InChI Key： GMIZZEXBPRLVIV-SECBINFHSA-N
• SMILES： NC1=C(Br)C([C@H]2CNCCC2)=NC2=C(C3=CN(C)N=C3)C=NN12

Computed Properties

• Exact Mass: 375.08100
• Monoisotopic Mass: 375.08071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1
• XLogP3: 0.8

Experimental Properties

• Density: 1.80
• PSA: 86.06000
• LogP: 2.85150

SCH900776 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines